Cas no 968-02-5 ( )

  structure
  structure
Product name: 
CAS No:968-02-5
MF:C20H17N
MW:271.355684995651
CID:1002048
PubChem ID:235228

  Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-triphenylaziridine
    • 34310-77-5
    • DTXSID60914316
    • NSC36349
    • NSC-36349
    • AE-477/13519272
    • NSC103879
    • NSC-103879
    • 968-02-5
    • SCHEMBL2775831
    • NCIOpen2_007094
    • DS-008177
    •  
    • Inchi: InChI=1S/C20H17N/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)21(19)18-14-8-3-9-15-18/h1-15,19-20H
    • InChI Key: BHAJUXABDQWRKH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2C(N2C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 271.136099547g/mol
  • Monoisotopic Mass: 271.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 3Ų

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